5-ethyl-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide

• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 5-ethyl-N-[2-[(4-methoxyphenyl)methyl]pyrazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H23N3O3/c1-4-16-7-10-20-19(13-16)15(2)22(29-20)23(27)25-21-11-12-24-26(21)14-17-5-8-18(28-3)9-6-17/h5-13H,4,14H2,1-3H3,(H,25,27)
• InChI Key: AZGDOCWRRNABRH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=C2C)C(=O)NC3=CC=NN3CC4=CC=C(C=C4)OC

Description

5-ETHYL-N-{1-[(4-METHOXYPHENYL)METHYL]-1H-PYRAZOL-5-YL}-3-METHYL-1-BENZOFURAN-2-CARBOXAMIDE is a complex organic compound that belongs to the class of benzofuran derivatives. This compound is characterized by its unique structure, which includes a benzofuran core, a pyrazole ring, and a methoxyphenyl group. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-ETHYL-N-{1-[(4-METHOXYPHENYL)METHYL]-1H-PYRAZOL-5-YL}-3-METHYL-1-BENZOFURAN-2-CARBOXAMIDE typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Benzofuran Core: The benzofuran core can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Pyrazole Ring: The pyrazole ring is introduced via a condensation reaction between hydrazine derivatives and 1,3-diketones.

Attachment of the Methoxyphenyl Group: The methoxyphenyl group is attached through a nucleophilic substitution reaction, often using a methoxyphenyl halide and a suitable nucleophile.

Final Coupling: The final step involves coupling the benzofuran core with the pyrazole ring and the methoxyphenyl group under specific reaction conditions, such as the use of coupling agents like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzofuran and pyrazole rings, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the carbonyl groups or double bonds within the structure, resulting in reduced forms of the compound.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Halogenating agents (e.g., N-bromosuccinimide) and nucleophiles (e.g., amines, thiols) are employed under various conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while substitution reactions can introduce new functional groups at specific positions on the aromatic rings.

Scientific Research Applications

5-ETHYL-N-{1-[(4-METHOXYPHENYL)METHYL]-1H-PYRAZOL-5-YL}-3-METHYL-1-BENZOFURAN-2-CARBOXAMIDE has diverse applications in scientific research:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, particularly those involving inflammation and cancer.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-ETHYL-N-{1-[(4-METHOXYPHENYL)METHYL]-1H-PYRAZOL-5-YL}-3-METHYL-1-BENZOFURAN-2-CARBOXAMIDE involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, and other proteins involved in biological processes.

Pathways: It can modulate signaling pathways related to inflammation, cell proliferation, and apoptosis. For example, it may inhibit key enzymes involved in the inflammatory response or induce apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

• 5-ETHYL-N-{1-[(4-METHOXYPHENYL)METHYL]-1H-INDOLE-5-YL}-3-METHYL-1-BENZOFURAN-2-CARBOXAMIDE
• 5-ETHYL-N-{1-[(4-METHOXYPHENYL)METHYL]-1H-IMIDAZOLE-5-YL}-3-METHYL-1-BENZOFURAN-2-CARBOXAMIDE

Uniqueness

The uniqueness of 5-ETHYL-N-{1-[(4-METHOXYPHENYL)METHYL]-1H-PYRAZOL-5-YL}-3-METHYL-1-BENZOFURAN-2-CARBOXAMIDE lies in its specific combination of functional groups, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for targeted research and applications.